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Independent Verification of Zero Resistance in
LK-99: A Comparative Analysis
The initial claim of room-temperature and ambient-pressure superconductivity in a copper-

doped lead-apatite material, dubbed LK-99, spurred a flurry of independent verification efforts

worldwide. This guide provides an objective comparison of the experimental findings on the

electrical resistance of LK-99 from various research groups, presenting the data,

methodologies, and a logical overview of the verification process.

Comparative Analysis of Electrical Resistance
Measurements
Following the initial announcement, numerous independent research groups attempted to

synthesize and characterize LK-99. The overwhelming consensus from these studies is that

LK-99 does not exhibit zero resistance at room temperature, with most samples displaying

insulating or semiconducting behavior. A significant number of reports attribute the initially

observed sharp drops in resistivity to the presence of impurities, most notably copper sulfide

(Cu₂S), which undergoes a phase transition at around 385 K, causing a significant change in its

electrical properties.[1][2]

One notable early replication attempt from Southeast University in China reported the

measurement of very low resistance in one of their four samples below 110 K (-163 °C).[1][3]

However, this result was met with skepticism from the scientific community due to the
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limitations of the measurement instruments, which could not definitively confirm true zero

resistance.[1] Subsequent, more detailed studies from various international laboratories,

including a white paper by the Korean Society of Superconductivity and Cryogenics, have

refuted the original claims, stating they found no evidence of superconductivity.[4]

While the majority of peer-reviewed and thoroughly vetted studies have concluded that LK-99

is not a superconductor, some more recent, non-peer-reviewed preprints have suggested that

modified synthesis processes might induce superconductivity-like phenomena, such as a

possible Meissner effect, at temperatures as high as 250 K.[5][6] These claims, however, are

still under scrutiny and require further independent verification.

The following table summarizes the quantitative findings from several key independent

verification studies on the electrical resistance of LK-99:
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Research
Group/Instituti
on

Sample
Composition

Measurement
Temperature
Range

Observed
Resistance
Behavior

Key Findings
& Citations

Southeast

University

LK-99 (claimed

higher purity)
Below 300 K

Sharp drop in

resistance,

approaching a

very low value

(not definitively

zero) at 110 K in

one of four

samples.[1][3]

Initial report of

near-

superconducting

behavior was not

conclusive due to

measurement

limitations.[1]

Charles

University,

Prague

LK-99 Not specified

No evidence of

superconductivity

.[2]

Replication

attempt did not

support the

original claims.[2]

Indian National

Physical

Laboratory

LK-99 (with purer

precursors)
Not specified

Not a

superconductor;

sample was

diamagnetic.[2]

Purer synthesis

did not yield

superconductivity

.[2]

Various

(Consensus by

mid-Aug 2023)

LK-99 (pure

form)

Room

Temperature
Insulator.[1]

The scientific

consensus

shifted to LK-99

being an

insulator in its

pure form.[1]

ACS Omega

Published Study

Phase-pure

polycrystalline

LK-99

215 K to 325 K

Highly resistive,

insulator-like

behavior.

Resistivity

increased as

temperature

decreased.[7]

Confirmed the

absence of

superconductivity

at room

temperature.[7]

Korean Society

of

N/A (Review of

multiple studies)

N/A No cases

showing zero

Declared the

original claims as
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Superconductivit

y and Cryogenics

resistance or the

Meissner effect.

[4]

"baseless".[4]

Various Chinese

and Japanese

Universities

(Preprint)

Modified LK-99 Up to 250 K

Claimed

observation of

the Meissner

effect.[5]

Non-peer-

reviewed;

suggests

potential for

superconductivity

in modified

samples.[5]

Experimental Protocols
The synthesis and measurement protocols used in the independent verification attempts

largely followed the methods described in the original preprints by Lee, Kim, and colleagues.

Synthesis of LK-99:

The general procedure for synthesizing LK-99 involves a solid-state reaction. The key steps

are:

Preparation of Lanarkite (Pb₂(SO₄)O): Lead(II) oxide (PbO) and lead(II) sulfate (PbSO₄)

powders are mixed in a 1:1 molar ratio. The mixture is then heated in a crucible at

approximately 725 °C for 24 hours in the presence of air.[1][8]

PbO + PbSO₄ → Pb₂(SO₄)O

Preparation of Copper(I) Phosphide (Cu₃P): Copper (Cu) and Phosphorus (P) powders are

mixed in a 3:1 molar ratio. This mixture is sealed in a vacuum tube and heated to around 550

°C for 48 hours.[1][8]

3Cu + P → Cu₃P

Final Reaction to form LK-99: The synthesized Lanarkite and Copper Phosphide are ground

into a fine powder, mixed, and then sealed in a vacuum tube. This final mixture is heated to a
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high temperature, typically around 925 °C, for several hours.[8] The resulting material is the

polycrystalline, greyish-black solid identified as LK-99.

Measurement of Electrical Resistance:

The standard method for measuring the electrical resistance of a material sample is the four-

point probe method. This technique is preferred for accurately measuring low resistances as it

eliminates the influence of contact resistance between the probes and the sample.

Sample Preparation: A small, typically bar-shaped, sample of the synthesized LK-99 is

prepared.

Probe Configuration: Four electrical contacts are made to the sample. The two outer probes

are used to pass a constant current (I) through the length of the sample.

Voltage Measurement: The two inner probes are used to measure the voltage drop (V)

across a defined portion of the sample.

Resistance Calculation: The resistance (R) is then calculated using Ohm's law: R = V / I.

Temperature Dependence: To investigate superconductivity, this measurement is performed

while the temperature of the sample is varied, typically by placing it in a cryostat. The

resistance is recorded at different temperatures to plot the resistance-temperature (R-T)

curve. A sharp drop to zero resistance at a critical temperature (Tc) is the hallmark of a

superconductor.

Logical Workflow of LK-99 Verification
The following diagram illustrates the logical progression of the scientific community's

investigation into the claims of superconductivity in LK-99.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://storage.prod.researchhub.com/uploads/papers/2023/08/09/2308.03823.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Claim

Independent Verification Efforts

Reported Outcomes

Scientific Consensus

LK-99 exhibits
room-temperature superconductivity

Replication of LK-99 Synthesis

Spurs replication attempts

Electrical Resistance Measurement
(Four-Point Probe)

Magnetic Susceptibility Measurement
(Search for Meissner Effect)

Majority Finding:
Insulating or Semiconducting Behavior

Minority Report (e.g., SEU):
Very Low Resistance at 110 K

(Not Conclusively Zero)

Attribution of Anomalies to
Cu₂S Impurities

Leads to investigation
of impurities

Consensus:
LK-99 is not a room-temperature

superconductor

Met with skepticism
and not reproduced

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12382207?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow of the independent verification process for LK-99 superconductivity

claims.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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